Cas no 30616-08-1 (Aziridine,1-(diphenylphosphinyl)-2-phenyl-)

• Product Name: Aziridine,1-(diphenylphosphinyl)-2-phenyl-
• CAS No: 30616-08-1
• MF: C₂₀H₁₈NOP
• MW: 319.336785793304
• CID: 311795
• PubChem ID: 280784
• Update Time: 2025-04-19

Aziridine,1-(diphenylphosphinyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Aziridine,1-(diphenylphosphinyl)-2-phenyl-
• 1-diphenylphosphoryl-2-phenylaziridine
• 1-(diphenylphosphoryl)-2-phenylaziridine
• AC1L5T21
• AC1Q6RDX
• AG-K-09940
• AR-1B2967
• CTK4G5486
• KST-1B2922
• NSC132937
• NSC-132937
• DTXSID30299804
• Diphenyl(2-phenylaziridin-1-yl)phosphine oxide
• 30616-08-1

• Inchi： 1S/C20H18NOP/c22-23(18-12-6-2-7-13-18,19-14-8-3-9-15-19)21-16-20(21)17-10-4-1-5-11-17/h1-15,20H,16H2
• InChI Key： XDWLAYKJCVTLGJ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(N1CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 319.11274
• Monoisotopic Mass: 319.112601195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• PSA: 20.08
• LogP: 3.91030